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Thermal Stability of Calcium Adipate

The key quantitative data found in the search results is summarized in the table below.

Material
Thermal Stability /
Decomposition Onset

Experimental Conditions Citation

Calcium Adipate

Monohydrate Single
Crystal

Up to 103 °C Thermogravimetric analysis (TGA);

further degradation observed above
this point [1].

Calcium-Adipate
Frameworks (GWMOF-

7, GWMOF-8)

Undergo solid-state
transformation upon

heating

Thermogravimetric analysis (TGA);
specific temperature not stated [2]

[3] [4].

Frequently Asked Questions

What does the thermal stability of 103°C represent? This temperature indicates the point at which

calcium adipate monohydrate begins to lose its water of crystallization [1]. The decomposition of the
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organic adipate component occurs at higher temperatures, which were not specified in the available

studies.

What happens to calcium adipate upon further heating? Research indicates that calcium adipate

frameworks can undergo a solid-state transformation into a denser structure when heated [2] [3]. The

exact temperature and products of full decomposition into calcium oxide and carbon oxides are not

detailed in the searched literature.

Troubleshooting Guide

Issue Possible Cause Suggested Solution

| Unclear decomposition pathway | Lack of published kinetic data or full TGA curves for calcium adipate in

searched literature. | • Perform your own Thermogravimetric Analysis (TGA) coupled with Differential

Scanning Calorimetry (DSC). • Use evolved gas analysis (EGA) with Fourier-Transform Infrared (FTIR)

spectroscopy to identify gaseous decomposition products. | | Irreproducible results between studies |

Different material forms (e.g., single crystal vs. metal-organic framework vs. powder) have different

physicochemical properties [1] [2]. | Clearly document the physical form and synthesis method of your

calcium adipate sample. Note that single crystals, frameworks, and precipitated powders may degrade

differently. |

Experimental Workflow for Decomposition Analysis

For a thorough investigation, you can follow this general experimental workflow to characterize the

decomposition of calcium adipate:
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Start: Prepare Calcium Adipate Sample

Synthesize or Source Material

Define Heating Rate(s)

Perform TGA/DSC

Identify Mass Loss Events

Analyze Gaseous Products
(if EGA or TGA-IR available)

For each event

Characterize Residual Solid
(XRD, FTIR)

For each event

Determine Kinetic Parameters

End: Establish Decomposition Profile
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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